3-benzenesulfonamido-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 3-(benzenesulfonamido)-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C19H14N4O4S2/c24-17(20-19-22-21-18(27-19)16-10-5-11-28-16)13-6-4-7-14(12-13)23-29(25,26)15-8-2-1-3-9-15/h1-12,23H,(H,20,22,24)
• InChI Key: CLNYBAPNHAKSAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NC3=NN=C(O3)C4=CC=CS4
• Molecular Formula: C19H14N4O4S2
• Molecular Weight: 426.5 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom. It’s an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. 1,3,4-Oxadiazole is another heterocyclic compound that has been reported to possess a wide range of therapeutic properties.

Synthesis Analysis

Thiophene derivatives can be synthesized using various methods, including condensation reactions like Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The synthesis of 1,3,4-oxadiazole derivatives often involves reactions with acid hydrazide.

Molecular Structure Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. The structure of 1,3,4-oxadiazole is less well-defined, as it can vary depending on the specific compound.

Chemical Reactions Analysis

Thiophene and its derivatives are known to participate in a variety of chemical reactions, often involving the sulfur atom. 1,3,4-Oxadiazole derivatives also exhibit a broad spectrum of biological activity, indicating they may participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

Thiophene is soluble in most organic solvents like alcohol and ether but insoluble in water. The physical and chemical properties of 1,3,4-oxadiazole derivatives can vary widely depending on the specific compound.

Mechanism of Action

Thiophene derivatives

Thiophene is a five-membered heterocyclic compound with a sulfur atom. Thiophene derivatives are known for their diverse biological activities, including antifungal , antibacterial, and anticancer effects. They can interact with various biological targets, often through the formation of hydrogen bonds and hydrophobic interactions.

Future Directions

The development of new thiophene and 1,3,4-oxadiazole derivatives with improved therapeutic properties is a topic of ongoing research. These compounds have the potential to serve as the basis for the development of new drugs with a wide range of therapeutic applications.